Cas no 95418-90-9 (1-(3,4-dichlorothiophen-2-yl)propan-1-one)

• Product Name: 1-(3,4-dichlorothiophen-2-yl)propan-1-one
• CAS No: 95418-90-9
• MF: C₇H₆Cl₂OS
• MW: 209.092938899994
• CID: 1986201
• PubChem ID: 185400
• Update Time: 2025-04-21

1-(3,4-dichlorothiophen-2-yl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(3,4-dichlorothiophen-2-yl)propan-1-one
• 1-Propanone, 1-(dichlorothienyl)-
• 95418-90-9
• DTXSID80241833

• Inchi： 1S/C7H6Cl2OS/c1-2-5(10)7-6(9)4(8)3-11-7/h3H,2H2,1H3
• InChI Key： ONUCHMPZYDVQMB-UHFFFAOYSA-N
• SMILES： ClC1C(=CSC=1C(CC)=O)Cl

Computed Properties

• Exact Mass: 207.952
• Monoisotopic Mass: 207.952
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 45.3Ų

Experimental Properties

• Density: 1.386
• Boiling Point: 286.5°C at 760 mmHg
• Flash Point: 127.1°C
• Refractive Index: 1.564

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones